4-[4-(trifluoromethoxy)phenyl]-2,4-dihydro-3H-1,2,4-triazol-3-one

• IUPAC Name: 4-[4-(trifluoromethoxy)phenyl]-1H-1,2,4-triazol-5-one
• InChI: InChI=1S/C9H6F3N3O2/c10-9(11,12)17-7-3-1-6(2-4-7)15-5-13-14-8(15)16/h1-5H,(H,14,16)
• InChI Key: CSKHWBXGLJOXIO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N2C=NNC2=O)OC(F)(F)F
• Molecular Formula: C9H6F3N3O2
• Molecular Weight: 245.16 g/mol

Description

4-[4-(Trifluoromethoxy)phenyl]-2,4-dihydro-3H-1,2,4-triazol-3-one, also known as 4-TFMPT, is a synthetic heterocyclic compound containing a nitrogen-containing five-membered ring. It is a versatile molecule that has a wide range of applications in the fields of organic synthesis, pharmaceuticals, and materials science. In the organic synthesis field, 4-TFMPT has been used as a catalyst for a variety of reactions, including the synthesis of amino acids, peptides, and nucleosides. In the pharmaceuticals field, 4-TFMPT has been used as an intermediate for the synthesis of various drugs, such as antifungals, antivirals, and antibiotics. In the materials science field, 4-TFMPT has been used as a building block for the construction of polymers, dyes, and semiconductors.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Anticancer Agents : Researchers have explored derivatives of this compound as potential anticancer agents. .
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Electrochromic Materials

• Electrochromic Behavior : The compound has been incorporated into polydithienylpyrroles, leading to materials with electrochromic properties. .

Organic Building Blocks

• Synthesis of Pyrazole-Containing Bisphosphonates (N-BPs) : 4-(Trifluoromethoxy)phenylhydrazine hydrochloride, derived from this compound, has been utilized in the synthesis of pyrazole-containing bisphosphonates. .

Biological Studies

• Modulation of Survival Motor Neuron Protein (SMN) : Researchers have explored the compound’s impact on SMN, a protein associated with spinal muscular atrophy. .